GSK269962A
GSK269962A
GSK-269962A is a Rho kinase (ROCK) inhibitor with both ROCK1 and ROCK2 affinity.
Brand Name:
Vulcanchem
CAS No.:
850664-21-0
VCID:
VC0007546
InChI:
InChI=1S/C29H30N8O5/c1-2-37-24-17-25(31-18-23(24)33-28(37)26-27(30)35-42-34-26)41-22-5-3-4-20(16-22)32-29(38)19-6-8-21(9-7-19)40-15-12-36-10-13-39-14-11-36/h3-9,16-18H,2,10-15H2,1H3,(H2,30,35)(H,32,38)
SMILES:
CCN1C2=CC(=NC=C2N=C1C3=NON=C3N)OC4=CC=CC(=C4)NC(=O)C5=CC=C(C=C5)OCCN6CCOCC6
Molecular Formula:
C29H30N8O5
Molecular Weight:
570.6 g/mol
GSK269962A
CAS No.: 850664-21-0
Cat. No.: VC0007546
Molecular Formula: C29H30N8O5
Molecular Weight: 570.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK-269962A is a Rho kinase (ROCK) inhibitor with both ROCK1 and ROCK2 affinity. |
|---|---|
| CAS No. | 850664-21-0 |
| Molecular Formula | C29H30N8O5 |
| Molecular Weight | 570.6 g/mol |
| IUPAC Name | N-[3-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1-ethylimidazo[4,5-c]pyridin-6-yl]oxyphenyl]-4-(2-morpholin-4-ylethoxy)benzamide |
| Standard InChI | InChI=1S/C29H30N8O5/c1-2-37-24-17-25(31-18-23(24)33-28(37)26-27(30)35-42-34-26)41-22-5-3-4-20(16-22)32-29(38)19-6-8-21(9-7-19)40-15-12-36-10-13-39-14-11-36/h3-9,16-18H,2,10-15H2,1H3,(H2,30,35)(H,32,38) |
| Standard InChI Key | YOVNFNXUCOWYSG-UHFFFAOYSA-N |
| SMILES | CCN1C2=CC(=NC=C2N=C1C3=NON=C3N)OC4=CC=CC(=C4)NC(=O)C5=CC=C(C=C5)OCCN6CCOCC6 |
| Canonical SMILES | CCN1C2=CC(=NC=C2N=C1C3=NON=C3N)OC4=CC=CC(=C4)NC(=O)C5=CC=C(C=C5)OCCN6CCOCC6 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator